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Compound of Interest

Compound Name:
2-Allylsulfanyl-3-phenyl-3H-

quinazolin-4-one

CAS No.: 18741-25-8

Cat. No.: B4867375

Get Quote

Executive Summary
This guide provides a technical comparison of 2-allylsulfanyl-4(3H)-quinazolinone derivatives

against the industry-standard VEGFR-2 inhibitor, Sorafenib. Based on recent computational

and structure-activity relationship (SAR) studies, S-alkylated quinazolinones exhibit significant

binding affinity to the VEGFR-2 kinase domain (PDB: 4ASD/2OH4), driven by the hydrophobic

accommodation of the allyl moiety within the ATP-binding pocket.

Key Finding: 2-Allylsulfanyl quinazolinone derivatives demonstrate competitive docking scores

(typically -8.5 to -9.7 kcal/mol) comparable to Sorafenib (-9.5 to -11.0 kcal/mol), primarily

mediated by hinge-region hydrogen bonding at Cys919 and hydrophobic stabilization of the

allyl tail.

Scientific Rationale & Mechanism
The quinazolinone scaffold mimics the adenine ring of ATP, allowing it to anchor within the

hinge region of the VEGFR-2 kinase domain. The introduction of a 2-allylsulfanyl (S-allyl) group

is a critical modification:
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Hydrophobic Occupation: The allyl group extends into the hydrophobic back-pocket

(occupied by the "gatekeeper" residues), enhancing van der Waals interactions.

Flexibility: The thioether (-S-) linkage provides rotational freedom, allowing the scaffold to

adjust and maximize

-stacking interactions with Phe1047.

VEGFR-2 Signaling Pathway & Inhibition
The following diagram illustrates the downstream signaling cascades (RAS/RAF/MEK/ERK and

PI3K/AKT) blocked by effective VEGFR-2 inhibition.
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Figure 1: VEGFR-2 signaling cascade and the point of competitive inhibition by quinazolinone

derivatives.[1][2][3][4]

Comparative Docking Analysis
Quantitative Scoring Comparison
The following data aggregates binding free energies (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b4867375/docs?utm_src=pdf-body-img#comparative-guide-docking-performance-of-2-allylsulfanyl-quinazolinone-targeting-vegfr-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC11333997/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04828h
https://pdfs.semanticscholar.org/4850/c93014902602311d5f53544d0def647e1270.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra03829d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4867375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) from Glide XP (Schrödinger) and AutoDock Vina studies involving S-substituted quinazolinone
analogs.

Compound
Class

Ligand Name
Docking Score
(kcal/mol)

Key
Interaction
Residues

RMSD (Å)

Standard Sorafenib -10.6 ± 0.5

Cys919 (H-

bond), Asp1046

(H-bond), Glu885

0.8 - 1.2

Target
2-Allylsulfanyl

Quinazolinone
-9.2 ± 0.4

Cys919 (H-

bond), Val848

(Hydrophobic),

Phe1047 (

-stack)

1.1 - 1.5

Analog
S-Benzyl

Quinazolinone
-9.6 ± 0.3

Cys919,

Asp1046,

Leu840

1.3

Standard Sunitinib -8.8 ± 0.6 Glu817, Cys919 1.0

Note: Scores are representative means derived from comparative studies of S-alkylated

quinazolinones (e.g., Compounds 13-15 in Molecules 2020 and Compound 4 in RSC Adv.

2024).

Binding Mode Analysis[3]
Sorafenib: Spans the ATP pocket and the allosteric hydrophobic pocket, forming a critical

"DFG-out" conformation stabilizer via H-bonds with Asp1046 and Glu885.

2-Allylsulfanyl Quinazolinone:

Hinge Region: The N3-nitrogen or C4-carbonyl typically forms a hydrogen bond with the

backbone NH of Cys919.

Hydrophobic Pocket: The allyl group at position 2 is flexible and occupies the hydrophobic

region lined by Val848 and Ala866, contributing significantly to the binding energy (
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).

-Interactions: The fused benzene ring of the quinazolinone engages in

-

stacking with Phe1047.

Experimental Protocol (Self-Validating)
To replicate these scores, the following computational workflow is recommended. This protocol

ensures reproducibility and eliminates common artifacts.

Phase 1: Preparation
Protein Prep: Download VEGFR-2 (PDB: 4ASD or 2OH4).

Remove water molecules >5Å from the active site.

Model missing loops using Prime (Schrödinger) or Modeller.

Protonate at pH 7.4 (PropKa).

Ligand Prep:

Generate 3D conformers of 2-allylsulfanyl quinazolinone.

Generate tautomers/ionization states at pH 7.0 ± 2.0 (Epik/LigPrep).

Validation Check: Ensure the allyl group is treated as rotatable.

Phase 2: Grid & Docking
Grid Generation: Center the grid box on the co-crystallized ligand (e.g., Sorafenib) centroid.

Inner Box: 10 Å x 10 Å x 10 Å.

Outer Box: 30 Å x 30 Å x 30 Å.

Docking (Glide XP / Vina):
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Set precision to Extra Precision (XP).

Write out at least 10 poses per ligand.

Post-Docking Minimization: Enable to resolve steric clashes.
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Figure 2: Step-by-step computational docking workflow.

Conclusion
The 2-allylsulfanyl moiety effectively enhances the lipophilicity of the quinazolinone scaffold,

allowing it to compete with ATP for the VEGFR-2 binding site. While Sorafenib remains the

superior binder due to its dual-pocket occupancy (ATP + Allosteric), the 2-allylsulfanyl

quinazolinone derivatives offer a potent alternative scaffold with binding energies consistently

in the -9.0 kcal/mol range, making them viable lead compounds for further optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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